Cas no 1153973-97-7 (N-1-(3-Methoxyphenyl)ethyl-1-methyl-1H-pyrazol-4-amine)

• Product Name: N-1-(3-Methoxyphenyl)ethyl-1-methyl-1H-pyrazol-4-amine
• CAS No: 1153973-97-7
• MF: C₁₃H₁₇N₃O
• MW: 231.293582677841
• CID: 5054260
• Update Time: 2025-10-31

N-1-(3-Methoxyphenyl)ethyl-1-methyl-1H-pyrazol-4-amine Chemical and Physical Properties

Names and Identifiers

• N-[1-(3-methoxyphenyl)ethyl]-1-methyl-1H-pyrazol-4-amine
• NE55930
• N-[1-(3-methoxyphenyl)ethyl]-1-methylpyrazol-4-amine
• N-1-(3-Methoxyphenyl)ethyl-1-methyl-1H-pyrazol-4-amine

• Inchi： 1S/C13H17N3O/c1-10(15-12-8-14-16(2)9-12)11-5-4-6-13(7-11)17-3/h4-10,15H,1-3H3
• InChI Key： MAZGIAIJMSZOKN-UHFFFAOYSA-N
• SMILES： O(C)C1=CC=CC(=C1)C(C)NC1C=NN(C)C=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 237
• XLogP3: 2.1
• Topological Polar Surface Area: 39.1

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Boiling Point: 378.4±27.0 °C at 760 mmHg
• Flash Point: 182.7±23.7 °C
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

N-1-(3-Methoxyphenyl)ethyl-1-methyl-1H-pyrazol-4-amine Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on N-1-(3-Methoxyphenyl)ethyl-1-methyl-1H-pyrazol-4-amine

N-1-(3-Methoxyphenyl)ethyl-1-methyl-1H-pyrazol-4-amine: A Comprehensive Overview

The compound with CAS No. 1153973-97-7, known as N-1-(3-Methoxyphenyl)ethyl-1-methyl-1H-pyrazol-4-amine, is a heterocyclic aromatic compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of pyrazole derivatives, which are widely studied due to their diverse biological activities and potential applications in drug discovery. The structure of this compound features a pyrazole ring substituted with a methyl group at position 1 and an N-substituted ethyl group attached to the 4-position of the ring. Additionally, the substituent at position 3 on the phenyl ring is a methoxy group, which contributes to its unique chemical properties and biological effects.

Recent advancements in synthetic chemistry have enabled the development of more efficient and scalable methods for synthesizing N-(3-methoxyphenyl)ethyl-substituted pyrazole derivatives. These methods often involve multi-component reactions or modular synthesis strategies, which allow for precise control over the substitution patterns on the pyrazole ring. The synthesis of this compound typically begins with the preparation of the pyrazole core, followed by functionalization at specific positions to introduce the desired substituents. For instance, the introduction of the methoxyphenyl group often involves Suzuki coupling or other cross-coupling reactions, while the ethyl substitution can be achieved through nucleophilic aromatic substitution or other site-selective reactions.

The biological activity of N-(3-methoxyphenyl)ethyl-substituted pyrazoles has been extensively studied in recent years. One of the most notable findings is their potential as inhibitors of various enzyme targets, including kinases and proteases, which are implicated in diseases such as cancer and inflammatory disorders. For example, studies have shown that this compound exhibits potent inhibitory activity against certain tyrosine kinases, making it a promising candidate for anti-cancer drug development. Furthermore, its ability to modulate cellular signaling pathways has been explored in preclinical models, demonstrating its potential as a therapeutic agent in oncology.

In addition to its enzymatic targets, N-(3-methoxyphenyl)ethyl-substituted pyrazoles have also been investigated for their anti-inflammatory and antioxidant properties. These properties are attributed to their ability to scavenge free radicals and modulate inflammatory cytokines. Recent research has highlighted their potential as adjunctive therapies in chronic inflammatory diseases such as arthritis and neurodegenerative disorders. The methoxy group on the phenyl ring plays a crucial role in enhancing these biological activities by improving solubility and stability while maintaining optimal pharmacokinetic profiles.

The pharmacokinetic properties of this compound have been thoroughly evaluated in preclinical studies. Its bioavailability, metabolism, and excretion have been characterized using various analytical techniques such as LCMS and NMR spectroscopy. These studies have revealed that N-(3-methoxyphenyl)ethyl-substituted pyrazoles exhibit favorable pharmacokinetic profiles, including moderate absorption and systemic exposure after oral administration. However, further optimization of its chemical structure is ongoing to improve its bioavailability and reduce potential off-target effects.

From an application standpoint, N-(3-methoxyphenyl)ethyl-substituted pyrazoles hold significant promise in drug discovery programs targeting various therapeutic areas. Their versatility as building blocks for constructing complex molecular architectures makes them valuable tools for medicinal chemists. Moreover, their ability to interact with multiple biological targets provides opportunities for developing multi-target-directed ligands (MTDLs), which are increasingly sought after in modern drug design.

Looking ahead, ongoing research is focused on further elucidating the mechanism of action of N-(3-methoxyphenyl)ethyl-substituted pyrazoles at molecular levels. Advanced techniques such as X-ray crystallography and molecular docking are being employed to study their interactions with target proteins at atomic resolution. Additionally, efforts are underway to explore their combinatorial effects when used in combination with other therapeutic agents, potentially leading to synergistic effects that enhance efficacy while minimizing adverse effects.

In conclusion, N-(3-methoxyphenyl)ethyl-substituted pyrazoles represent a compelling class of compounds with diverse biological activities and promising therapeutic applications. As research continues to uncover new insights into their structure-function relationships and pharmacological profiles, they are expected to play an increasingly important role in advancing drug discovery and development.